Cas no 2503205-47-6 (4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1))

• Product Name: 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1)
• CAS No: 2503205-47-6
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 5915065
• PubChem ID: 137193186
• Update Time: 2025-05-25

4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride
• 5-amino-6-methyl-4-oxo-3,4-dihydropyrimidine hydrochloride
• EN300-7646903
• 5-amino-4-methyl-1H-pyrimidin-6-one;hydrochloride
• 2503205-47-6
• 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H7N3O.ClH/c1-3-4(6)5(9)8-2-7-3;/h2H,6H2,1H3,(H,7,8,9);1H
• InChI Key： PMLCBHRSCOUMQX-UHFFFAOYSA-N
• SMILES： NC1C(N=CNC=1C)=O.Cl

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1)

Compound CAS No 2503205-47-6: 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1)

The compound with CAS No 2503205-47-6, known as 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinones, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of an amino group at position 5 and a methyl group at position 6 adds unique functional properties to this molecule, making it a subject of interest in various research areas.

Pyrimidinones are widely studied due to their potential as building blocks in drug design and their role in biological processes. The hydrochloride salt form of this compound (1:1 ratio) indicates its utility in pharmaceutical applications, where salts are often preferred for better solubility and stability. Recent studies have highlighted the importance of such compounds in the development of anti-cancer agents, where their ability to inhibit specific enzymes or pathways makes them promising candidates for therapeutic interventions.

The synthesis of 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1) involves multi-step organic reactions, often incorporating nucleophilic substitutions and cyclizations. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, which is crucial for its application in preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality and consistency of the synthesized product.

In terms of biological activity, this compound has shown potential in modulating cellular signaling pathways. For instance, it has been reported to interact with kinases, which are key players in cell proliferation and apoptosis. Such interactions suggest its role in inhibiting cancer cell growth, a finding that aligns with current trends in oncology research focusing on targeted therapies.

Moreover, the hydrochloride salt form of this compound enhances its bioavailability, making it suitable for oral administration. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, indicating potential applications in neurodegenerative diseases or central nervous system disorders. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The structural uniqueness of 4(3H)-Pyrimidinone lies in its ability to form hydrogen bonds due to the amino group at position 5. This property not only influences its solubility but also plays a critical role in its interactions with biological targets. Computational studies using molecular docking have provided insights into how this compound binds to specific proteins, paving the way for rational drug design.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are exploring environmentally friendly methods to reduce waste and improve sustainability. For example, catalytic systems that minimize the use of hazardous reagents are being developed for the large-scale production of 4(3H)-Pyrimidinone derivatives.

In conclusion, CAS No 2503205-47-6, or 4(3H)-Pyrimidinone, 5-amino-6-methyl-, hydrochloride (1:1), represents a valuable molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it a focal point for ongoing research aimed at harnessing its therapeutic potential while ensuring environmental sustainability.